![molecular formula C23H27N3O5S B2759176 3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide CAS No. 950314-05-3](/img/structure/B2759176.png)
3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide
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Description
3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide is a useful research compound. Its molecular formula is C23H27N3O5S and its molecular weight is 457.55. The purity is usually 95%.
BenchChem offers high-quality 3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Eupaletin exhibits potential anticancer effects. Researchers have investigated its ability to inhibit cancer cell growth and induce apoptosis (programmed cell death). It may interfere with signaling pathways involved in tumor progression .
- Eupaletin possesses anti-inflammatory properties. It can modulate immune responses and reduce inflammation by inhibiting pro-inflammatory molecules. This makes it a candidate for developing novel anti-inflammatory drugs .
- As an antioxidant, Eupaletin scavenges free radicals and protects cells from oxidative damage. Its radical-scavenging activity contributes to overall cellular health and may have implications in preventing age-related diseases .
- Some studies suggest that Eupaletin may protect neurons from damage caused by oxidative stress or neurodegenerative conditions. Its neuroprotective effects could be valuable in treating neurodegenerative disorders .
- Eupaletin has demonstrated antiviral activity against certain viruses. Researchers have explored its potential in inhibiting viral replication, making it relevant for antiviral drug development .
- Beyond its biological activities, Eupaletin serves as an important intermediate in organic synthesis. For instance, it can be used in deprotection reactions to convert ester protecting groups to carboxylic acids or amine protecting groups to carboxylic acid amides .
Anticancer Properties
Anti-inflammatory Activity
Antioxidant Effects
Neuroprotective Potential
Antiviral Activity
Chemical Synthesis Intermediary
properties
IUPAC Name |
3-(3-oxo-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-5-yl)-N-(3,4,5-trimethoxyphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O5S/c1-29-15-11-13(12-16(30-2)21(15)31-3)24-19(27)10-9-18-25-22(28)20-14-7-5-4-6-8-17(14)32-23(20)26-18/h11-12H,4-10H2,1-3H3,(H,24,27)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWBLHXQYFUEDFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)CCC2=NC3=C(C4=C(S3)CCCCC4)C(=O)N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-oxo-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-2-yl)-N-(3,4,5-trimethoxyphenyl)propanamide |
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